Cas no 512809-85-7 (5-(4-bromo-3-nitro-1H-pyrazol-1-yl)methylfuran-2-carboxylic acid)

• Product Name: 5-(4-bromo-3-nitro-1H-pyrazol-1-yl)methylfuran-2-carboxylic acid
• CAS No: 512809-85-7
• MF: C₉H₆BrN₃O₅
• MW: 316.065041065216
• MDL: MFCD02253727
• CID: 3057710
• PubChem ID: 676370
• Update Time: 2025-04-21

5-(4-bromo-3-nitro-1H-pyrazol-1-yl)methylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-((4-Bromo-3-nitro-1H-pyrazol-1-yl)methyl)furan-2-carboxylic acid
• 5-(4-bromo-3-nitro-1H-pyrazol-1-yl)methylfuran-2-carboxylic acid
• BBL037909
• 5-[(4-bromo-3-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxylic acid
• Z56849420
• 5-((4-Bromo-3-nitro-1H-pyrazol-1-yl)methyl)furan-2-carboxylicacid
• 512809-85-7
• 5-(4-Bromo-3-nitro-pyrazol-1-ylmethyl)-furan-2-carboxylic acid
• AKOS000304351
• MVA80985
• EN300-92880
• DTXSID301158554
• AK-968/41170163
• 5-({4-bromo-3-nitro-1H-pyrazol-1-yl}methyl)-2-furoic acid
• SR-01000086620
• 2-Furancarboxylic acid, 5-((4-bromo-3-nitro-1H-pyrazol-1-yl)methyl)-
• AKOS025213852
• 5-[(4-bromo-3-nitropyrazol-1-yl)methyl]furan-2-carboxylic acid
• 5-[(4-Bromo-3-nitro-1H-pyrazol-1-yl)methyl]-2-furoic acid
• 5-[(4-bromo-3-nitropyrazolyl)methyl]furan-2-carboxylic acid
• 2-Furancarboxylic acid, 5-[(4-bromo-3-nitro-1H-pyrazol-1-yl)methyl]-
• MFCD02253727
• CS-0264485
• STK010096
• SR-01000086620-1

• MDL： MFCD02253727
• Inchi： 1S/C9H6BrN3O5/c10-6-4-12(11-8(6)13(16)17)3-5-1-2-7(18-5)9(14)15/h1-2,4H,3H2,(H,14,15)
• InChI Key： RLWQKLOXFLKEPV-UHFFFAOYSA-N
• SMILES： BrC1C([N+](=O)[O-])=NN(C=1)CC1=CC=C(C(=O)O)O1

Computed Properties

• Exact Mass: 314.94908Da
• Monoisotopic Mass: 314.94908Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 114Ų